Cas no 54127-62-7 (3-Pyridinecarboxamide, 5,6-dichloro-N-methyl-)

• Product Name: 3-Pyridinecarboxamide, 5,6-dichloro-N-methyl-
• CAS No: 54127-62-7
• MF: C₇H₆Cl₂N₂O
• MW: 205.04133939743
• CID: 355407
• PubChem ID: 20483408
• Update Time: 2025-04-19

3-Pyridinecarboxamide, 5,6-dichloro-N-methyl- Chemical and Physical Properties

Names and Identifiers

• 3-Pyridinecarboxamide, 5,6-dichloro-N-methyl-
• 5,6-dichloro-N-methylpyridine-3-carboxamide
• QOCRLBXEJHKBHV-UHFFFAOYSA-N
• AKOS000158052
• 2,3-Dichloro-5-methylaminocarbonyl-pyridine
• DTXSID30607844
• SCHEMBL11148885
• 54127-62-7

• Inchi： 1S/C7H6Cl2N2O/c1-10-7(12)4-2-5(8)6(9)11-3-4/h2-3H,1H3,(H,10,12)
• InChI Key： QOCRLBXEJHKBHV-UHFFFAOYSA-N
• SMILES： ClC1=C(N=CC(C(NC)=O)=C1)Cl

Computed Properties

• Exact Mass: 203.98588
• Monoisotopic Mass: 203.9857182g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 177
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 42Ų

Experimental Properties

• PSA: 41.99